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Compound of Interest

Compound Name: 12-Methyltridecanal

CAS No.: 93843-20-0

Cat. No.: B7824455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Methyltridecanal, identified by CAS number 75853-49-5, is a branched-chain fatty

aldehyde.[1][2] While extensively utilized in the flavor and fragrance industry for its

characteristic meaty and fatty notes, its broader biological significance and potential

pharmacological applications remain largely unexplored.[3][4][5] This technical guide provides

a comprehensive overview of the known properties of 12-methyltridecanal, drawing upon

available data to inform researchers and drug development professionals. In areas where

specific data for 12-methyltridecanal is limited, this guide will discuss the established roles of

the broader class of fatty aldehydes to provide a context for potential future research.

Chemical and Physical Properties
12-Methyltridecanal is an aliphatic aldehyde with a branched hydrocarbon chain.[4] Its

fundamental properties are summarized in the table below.
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Property Value Reference

IUPAC Name 12-methyltridecanal [5][6]

Synonyms
12-MT Aldehyde,

Isotetradecanal
[4][5]

CAS Number 75853-49-5 [5][6]

Molecular Formula C₁₄H₂₈O [6][7]

Molecular Weight 212.37 g/mol [5][7]

Appearance Colorless to pale yellow liquid [3]

Odor
Fatty, waxy, savory, with hints

of citrus and cilantro
[3][4]

Boiling Point 141-143 °C at 4.00 mm Hg [3]

Density 0.8321 g/cm³ (estimate) [8]

Refractive Index
1.44500 to 1.45500 at 20.00

°C
[3]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol.

[4]

Synthesis and Purification
While detailed, standalone synthesis protocols for 12-methyltridecanal are not readily

available in peer-reviewed literature, a general oxidative approach can be inferred from related

publications. The following protocol is a representative example based on the synthesis of

similar aldehydes.

Experimental Protocol: Synthesis of 12-Methyltridecanal
Objective: To synthesize 12-methyltridecanal via the oxidation of 12-methyltridecan-1-ol.

Materials:
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12-methyltridecan-1-ol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

Dichloromethane (anhydrous)

Silica gel for column chromatography

Hexane

Ethyl acetate

Sodium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Glass column for chromatography

Procedure:

In a clean, dry round-bottom flask, dissolve 12-methyltridecan-1-ol in anhydrous

dichloromethane under an inert atmosphere.

Add pyridinium chlorochromate (PCC) to the solution in a portion-wise manner while stirring.

The molar ratio of PCC to alcohol should be approximately 1.5:1.

Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress

of the reaction by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.
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Wash the filtrate sequentially with 1 M HCl, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using

a rotary evaporator.

Purify the crude product by column chromatography on silica gel, using a gradient of ethyl

acetate in hexane as the eluent.

Combine the fractions containing the pure product and remove the solvent under reduced

pressure to yield 12-methyltridecanal as a colorless to pale yellow oil.

Experimental Workflow: Synthesis and Purification

Synthesis Work-up Purification Final Product

Dissolve 12-methyltridecan-1-ol
in Dichloromethane Add PCC and Stir Monitor by TLC Filter through

Silica Gel
Wash with HCl,
NaHCO3, Brine Dry over Na2SO4 Concentrate in vacuo Column Chromatography

(Silica Gel) Solvent Evaporation Pure 12-Methyltridecanal

Click to download full resolution via product page

A flowchart illustrating the synthesis and purification of 12-methyltridecanal.

Biological Activity and Potential Uses
Currently, the documented biological activities of 12-methyltridecanal are primarily related to

its organoleptic properties. It is recognized as a key aroma compound in various food products,

contributing to their characteristic flavor profiles.

While specific pharmacological studies on 12-methyltridecanal are lacking, the broader class

of fatty aldehydes is gaining recognition for its involvement in cellular signaling and

metabolism. Fatty aldehydes are known to be endogenous products of lipid metabolism and

can influence various cellular processes. It is plausible that 12-methyltridecanal, as a

branched-chain fatty aldehyde, may also possess uncharacterized biological activities.
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Potential areas for future research into the biological effects of 12-methyltridecanal could

include:

Antimicrobial Activity: Some aldehydes exhibit antimicrobial properties.

Anti-inflammatory Effects: Certain aldehydes have been shown to modulate inflammatory

pathways.

Modulation of Lipid Metabolism: As a fatty aldehyde, it may interact with enzymes and

receptors involved in lipid signaling and metabolism.

It is important to note that high concentrations of aldehydes can be cytotoxic, a factor that must

be considered in any investigation of their biological effects.

Signaling Pathways: A Broader Context
There is no direct evidence linking 12-methyltridecanal to specific signaling pathways.

However, as a fatty aldehyde, its metabolism is interconnected with broader lipid metabolic

pathways. The diagram below illustrates a generalized pathway for the metabolism of fatty

aldehydes, providing a potential context for the cellular fate of 12-methyltridecanal.
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Fatty Alcohol
(e.g., 12-methyltridecan-1-ol)

Fatty Aldehyde
(12-Methyltridecanal)

Oxidation

Fatty Acid
(12-methyltridecanoic acid)

Oxidation

Further Metabolic Fates:
- Beta-oxidation
- Esterification

Alcohol Dehydrogenase
(ADH)

Aldehyde Dehydrogenase
(ALDH)
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A generalized metabolic pathway for fatty aldehydes.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the identification

and quantification of 12-methyltridecanal. The following protocol is a general guideline that

can be adapted for specific instrumentation and sample matrices.

Experimental Protocol: GC-MS Analysis of 12-
Methyltridecanal
Objective: To identify and quantify 12-methyltridecanal in a sample matrix.

Materials and Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms or equivalent)

Helium (carrier gas)

Sample containing 12-methyltridecanal

Internal standard (e.g., a deuterated analog or a different long-chain aldehyde)

Solvent for sample dilution (e.g., hexane or dichloromethane)

Autosampler vials

Procedure:

Sample Preparation:

Accurately weigh or measure the sample.

If the sample is solid, perform a solvent extraction to isolate the volatile compounds.

Spike the sample with a known amount of the internal standard.

Dilute the sample to an appropriate concentration with the chosen solvent.

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Injection Mode: Splitless or split, depending on the concentration

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp to 250 °C at a rate of 10 °C/minute

Hold at 250 °C for 5 minutes

Carrier Gas Flow Rate: 1 mL/minute (constant flow)
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MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Data Analysis:

Identify the peak corresponding to 12-methyltridecanal by comparing its retention time

and mass spectrum with that of a pure standard.

Quantify the amount of 12-methyltridecanal by comparing the peak area of the analyte to

that of the internal standard and using a calibration curve.

Safety and Handling
Based on available safety data, 12-methyltridecanal is classified as an irritant. Standard

laboratory safety precautions should be followed when handling this compound.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight and

oxidizing agents.

Conclusion
12-Methyltridecanal (CAS 75853-49-5) is a well-characterized compound within the flavor and

fragrance industry. However, its potential biological activities and applications in research and

drug development remain a nascent field of study. This technical guide has summarized the

available information on its properties, synthesis, and analysis, and has provided a broader

context based on the known roles of fatty aldehydes. It is hoped that this information will serve

as a valuable resource for scientists interested in exploring the untapped potential of this and

other branched-chain aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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